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molecular formula C6H7NO3 B024691 Methyl 5-methylisoxazole-3-carboxylate CAS No. 19788-35-3

Methyl 5-methylisoxazole-3-carboxylate

Cat. No. B024691
CAS RN: 19788-35-3
M. Wt: 141.12 g/mol
InChI Key: MVHHQOCEOUNTID-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06518254B1

Procedure details

2,5-Hexanedione, 9 is the starting material for the process. 2,5-Hexanedione 9 is nitrated and oxidized with nitric acid to form 5-methyl-3-isoxazolecarboxlic acid 8, (isoxazole acid). Isoxazole acid 8 is esterified by treating it with methyl alcohol and sulfuric acid to give 5-methyl-3-isoxazolecarboxylic acid methyl ester, isoxazole ester 7. Isoxazole ester 7 is reacted with Benzylhydrazine 5 which itself is prepared from the reaction of benzaldehyde 6 with hydrazine and then reduced with hydrogen to form Benzylhydrazine 5.
Name
Isoxazole acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
sulfuric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
methyl alcohol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
5-methyl-3-isoxazolecarboxylic acid methyl ester
[Compound]
Name
isoxazole ester

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1[O:6][N:5]=[C:4]([C:7]([OH:9])=[O:8])[CH:3]=1.S(=O)(=O)(O)O.[CH3:15]O>>[CH3:15][O:8][C:7]([C:4]1[CH:3]=[C:2]([CH3:1])[O:6][N:5]=1)=[O:9]

Inputs

Step One
Name
Isoxazole acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC1=CC(=NO1)C(=O)O
Step Two
Name
sulfuric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
S(O)(O)(=O)=O
Name
methyl alcohol
Quantity
0 (± 1) mol
Type
reactant
Smiles
CO

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
5-methyl-3-isoxazolecarboxylic acid methyl ester
Type
product
Smiles
COC(=O)C1=NOC(=C1)C
[Compound]
Name
isoxazole ester
Type
product
Smiles

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.